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Abstract
Butyl undec-10-enoate, a versatile long-chain unsaturated ester, has emerged as a pivotal

building block in modern organic synthesis. Derived from renewable resources, its bifunctional

nature—a terminal alkene and an ester moiety—offers a unique platform for a diverse array of

chemical transformations. This guide provides an in-depth exploration of its applications,

focusing on its role in metathesis reactions for the synthesis of complex molecules like insect

pheromones, its utility as a monomer in polymerization, and its function as a key intermediate

in the production of fine chemicals and pharmaceuticals. Detailed, field-proven protocols are

presented to enable researchers, scientists, and drug development professionals to effectively

harness the synthetic potential of this valuable compound.

Introduction: The Strategic Value of Butyl undec-10-
enoate
Butyl undec-10-enoate (also known as Butyl undecylenate) is a fatty acid ester that serves as

a highly adaptable starting material in organic chemistry.[1][2] Its structure, featuring a terminal

double bond and a butyl ester, allows for selective manipulation at either functional group,

making it a strategic choice for complex synthetic pathways.[3] Sourced from the pyrolysis of

castor oil, its precursor, 10-undecenoic acid, represents an inexpensive and readily available

feedstock.[4][5] This accessibility, combined with its chemical versatility, positions Butyl undec-
10-enoate as a key player in the development of sustainable synthetic methodologies.
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This document will elucidate the causality behind experimental choices when using Butyl
undec-10-enoate, providing not just procedural steps but also the scientific rationale to ensure

robust and reproducible outcomes.

Table 1: Physicochemical Properties of Butyl undec-10-enoate

Property Value Reference

Molecular Formula C15H28O2 [6]

Molecular Weight 240.38 g/mol [1]

Appearance
Clear, colorless to pale yellow

liquid
[3]

Boiling Point 251 - 253 °C [3]

Density 0.871 g/cm³ [3]

Refractive Index (n20/D) 1.439 - 1.443 [3]

CAS Number 109-42-2 [1]

Core Application: Olefin Metathesis
Olefin metathesis is a powerful carbon-carbon bond-forming reaction that has revolutionized

the synthesis of complex molecules.[7] Butyl undec-10-enoate, with its terminal alkene, is an

excellent substrate for cross-metathesis reactions, enabling the construction of long-chain

compounds with precise control over double bond geometry.[8] This is particularly valuable in

the synthesis of insect pheromones, which often feature long, unsaturated carbon chains.[9]

[10][11]

Synthesis of Insect Pheromones: A Case Study
The synthesis of insect sex pheromones is a critical component of integrated pest management

strategies.[11] These compounds are highly specific and can be used to monitor and disrupt

mating cycles of agricultural pests. Butyl undec-10-enoate serves as a key precursor in the

synthesis of various lepidopteran pheromones.[4][5]

Workflow for Pheromone Synthesis via Cross-Metathesis:
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Step 1: Functional Group Transformation

Step 2: Cross-Metathesis

Step 3: Final Modification
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Caption: General workflow for pheromone synthesis.

Protocol 1: Synthesis of (Z)-11-Hexadecenal (Cotton Bollworm Pheromone Component)

Precursor via Cross-Metathesis

This protocol outlines the synthesis of a key intermediate for (11Z)-hexadecenal, a component

of the cotton bollworm pheromone, starting from 10-undecenoic acid, the precursor to Butyl
undec-10-enoate.[5]

Materials:

10-Undecenoic acid

Lithium aluminum hydride (LAH)
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Pyridinium chlorochromate (PCC)

Pentyltriphenylphosphonium bromide

n-Butyllithium

Grubbs II catalyst

1-Hexene

Dichloromethane (DCM), anhydrous

Diethyl ether, anhydrous

Tetrahydrofuran (THF), anhydrous

Standard glassware for inert atmosphere reactions

Procedure:

Reduction of 10-Undecenoic Acid:

In a flame-dried, three-necked flask under an argon atmosphere, suspend LAH (1.1 eq) in

anhydrous diethyl ether.

Cool the suspension to 0 °C and slowly add a solution of 10-undecenoic acid (1.0 eq) in

diethyl ether.

Allow the reaction to warm to room temperature and stir for 4 hours.

Carefully quench the reaction by the sequential addition of water, 15% NaOH solution, and

water.

Filter the resulting precipitate and concentrate the filtrate to yield undec-10-en-1-ol.

Oxidation to Undec-10-enal:

Dissolve the undec-10-en-1-ol (1.0 eq) in anhydrous DCM.
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Add PCC (1.5 eq) and stir at room temperature for 2 hours.

Dilute the mixture with diethyl ether and filter through a pad of silica gel.

Concentrate the filtrate to obtain undec-10-enal.

Cross-Metathesis:

In a Schlenk flask under argon, dissolve undec-10-enal (1.0 eq) and 1-hexene (1.2 eq) in

anhydrous DCM.

Add Grubbs II catalyst (0.01 eq) to the solution.

Heat the reaction mixture to reflux for 12 hours.

Cool the reaction to room temperature and quench with ethyl vinyl ether.

Concentrate the mixture and purify by column chromatography on silica gel to yield the

(Z)-11-hexadecenal precursor.

Causality and Insights: The choice of Grubbs II catalyst is crucial for its high activity and

functional group tolerance, allowing the metathesis to proceed in the presence of the aldehyde.

[12][13][14] The use of an excess of the more volatile alkene partner (1-hexene) drives the

equilibrium towards the desired cross-metathesis product.[8]

Application in Polymer Chemistry
Butyl undec-10-enoate is a valuable monomer in the synthesis of specialty polymers.[3] Its

long aliphatic chain imparts flexibility and hydrophobicity to the polymer backbone, while the

ester group provides a site for potential post-polymerization modification.

Acyclic Diene Metathesis (ADMET) Polymerization
ADMET polymerization is a step-growth condensation polymerization driven by the release of a

small volatile molecule, typically ethylene.[15][16] Butyl undec-10-enoate can be used as a

chain-stopper to control the molecular weight of polymers synthesized via ADMET.

Diagram of ADMET Polymerization with Butyl undec-10-enoate as a Chain Stopper:
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Caption: ADMET polymerization process.

Protocol 2: Synthesis of a Low Molecular Weight Polyester via ADMET

Materials:

1,9-Decadiene

Butyl undec-10-enoate

Grubbs I catalyst

Toluene, anhydrous

Standard Schlenk line and vacuum equipment

Procedure:

In a flame-dried Schlenk tube, combine 1,9-decadiene (10.0 eq) and Butyl undec-10-
enoate (1.0 eq).

Add Grubbs I catalyst (0.005 eq relative to the diene) under an argon atmosphere.

Heat the mixture to 55 °C under a constant vacuum (approx. 50 mTorr) to remove the

ethylene byproduct.

Continue the reaction for 24 hours.
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Dissolve the resulting viscous polymer in a minimal amount of toluene and precipitate into

cold methanol.

Dry the polymer under vacuum to a constant weight.

Rationale: The ratio of diene to monofunctional Butyl undec-10-enoate directly controls the

target molecular weight of the resulting polymer.[15] The application of a vacuum is essential to

drive the polymerization forward by removing ethylene.[17]

Intermediate for Fine Chemicals and
Pharmaceuticals
The dual functionality of Butyl undec-10-enoate makes it an excellent starting point for the

synthesis of various fine chemicals and pharmaceutical intermediates.[3][18]

Synthesis of Juvabione Analogs
Juvabione, a sesquiterpenoid, exhibits insect juvenile hormone activity and is a target of

significant synthetic interest.[19][20][21] The carbon skeleton of Butyl undec-10-enoate can

be elaborated to form key structural motifs found in Juvabione and its analogs.[22][23]

Retrosynthetic Analysis for a Juvabione Analog:

Juvabione_Analog

Key Intermediate

[Disconnection]

Butyl undec-10-enoate

[Functional Group
Interconversion]

Cyclic Ketone
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Click to download full resolution via product page

Caption: Retrosynthesis of a Juvabione analog.

Protocol 3: Synthesis of a Key Aldehyde Intermediate

This protocol describes a potential transformation of Butyl undec-10-enoate into an aldehyde

that could serve as a building block for more complex molecules.

Materials:

Butyl undec-10-enoate

9-Borabicyclo[3.3.1]nonane (9-BBN)

Sodium hydroxide solution

Hydrogen peroxide (30%)

Pyridinium chlorochromate (PCC)

Dichloromethane (DCM), anhydrous

Tetrahydrofuran (THF), anhydrous

Procedure:

Hydroboration-Oxidation:

Dissolve Butyl undec-10-enoate (1.0 eq) in anhydrous THF under an argon atmosphere.

Add a 0.5 M solution of 9-BBN in THF (1.1 eq) at 0 °C.

Allow the reaction to warm to room temperature and stir for 12 hours.

Cool the reaction to 0 °C and slowly add 3 M NaOH (3.0 eq) followed by the dropwise

addition of 30% H2O2 (3.0 eq).

Stir at room temperature for 4 hours.
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Extract the product with diethyl ether, wash with brine, dry over anhydrous sodium sulfate,

and concentrate.

Oxidation to the Aldehyde:

Dissolve the resulting alcohol in anhydrous DCM.

Add PCC (1.5 eq) and stir at room temperature for 2 hours.

Dilute with diethyl ether, filter through a pad of celite, and concentrate.

Purify the crude product by flash chromatography to yield the desired aldehyde.

Expertise and Experience: The use of 9-BBN ensures the anti-Markovnikov hydration of the

terminal alkene, leading to the terminal alcohol with high regioselectivity. This is critical for

subsequent oxidation to the desired terminal aldehyde.

Other Notable Applications
Beyond these core areas, Butyl undec-10-enoate finds application in several other domains:

Fragrance and Flavor Industry: It is used in the creation of fruity aromas for perfumes and

flavorings.[3][24][25][26][27]

Cosmetics: It serves as an emollient and skin-conditioning agent in lotions and creams.[3]

[18]

Lubricants and Plasticizers: Its long hydrocarbon chain makes it suitable for use as a

lubricant and as a plasticizer in polymer formulations.[18]

Conclusion
Butyl undec-10-enoate is a testament to the power of leveraging renewable feedstocks in

modern organic synthesis. Its versatility, stemming from its bifunctional nature, allows for the

efficient construction of a wide range of valuable molecules, from life-saving pharmaceuticals to

advanced polymeric materials and ecologically sound pest management tools. The protocols

and insights provided in this guide are intended to empower researchers to fully exploit the

synthetic potential of this remarkable and sustainable chemical building block.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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